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VX-166 Safety and Toxicity Profile

The following table consolidates the key findings regarding the safety and efficacy of VX-166 from animal
studies [1] [2] [3]:

Assessment Aspect Reported Findings & Characteristics

Overall Profile "Excellent toxicity profile and pharmacokinetic properties that make it
suitable for use in man" [2] [3].

In Vivo Efficacy Significantly improved survival in murine endotoxic shock and rat
polymicrobial sepsis models [1] [2].

Mode of Action Potent anti-apoptotic activity; reduced thymic atrophy and lymphocyte
apoptosis in vivo [1] [2].

Immune & Inflammatory Inhibited release of IL-13 and IL-18 in vitro; moderately affected T-cell
Modulation activation; reduced plasma endotoxin levels in vivo [1].
Therapeutic Window Effective when administered 3 to 8 hours after the initial septic insult in

animal models [1].

Detailed Experimental Protocols
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To help you evaluate the evidence, here are the methodologies for the key experiments cited in the profile:

¢ In Vivo Efficacy Models [1]

o Endotoxic Shock Model: Male CD-1 mice were administered a lethal dose of E. coli
lipopolysaccharide (LPS) (20 mg/kg, 1V). VX-166 was delivered by repeated IV bolus (e.g., 30
mg/kg) at 0, 4, 8, and 12 hours post-LPS. Survival was monitored for 96 hours.

o Polymicrobial Sepsis Model (CLP): Adult male Sprague-Dawley rats underwent caecal
ligation and puncture (CLP). VX-166 was administered continuously via a subcutaneous mini-
osmotic pump, starting either immediately after surgery or 3 hours post-insult. Survival was
monitored for 10 days.

e In Vitro Apoptosis Assays [1]

o Cell Lines: Used Jurkat cells (a human T-cell line) and Human Aorta Endothelial Cells (HAEC).

o Apoptosis Induction: Apoptosis was triggered using anti-Fas antibody, TNF-a with
cycloheximide, or staurosporine in Jurkat cells. HAEC apoptosis was induced by serum
starvation.

o Measurement: After 18-48 hours of incubation with VX-166, apoptosis was quantified using
Annexin-V staining (measured by a fluorimetric reader) or a Cell Death Detection ELISA Kit.

¢ In Vitro Cytokine Release Assay [1]

o Cells: Human Peripheral Blood Mononuclear Cells (PBMCs) were isolated from healthy donors.

o Stimulation & Measurement: Cells were stimulated with LPS (for IL-1]3 release) or
Staphylococcus aureus cell suspension (for IL-18 release) in the presence of VX-166. After 18
hours, cytokine levels in the supernatant were measured using specific ELISA Kits.

Caspase Inhibition Pathway of VX-166

The diagram below illustrates the general mechanism by which a broad-spectrum caspase inhibitor like VX-

166 exerts its anti-apoptotic and anti-inflammatory effects.
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Apoptotic/Inflammatory Stimulus VX-166
(e.g., LPS, Fas Ligand) (Broad-Spectrum Caspase Inhibitor)

Inhibits

Click to download full resolution via product page

This diagram shows that VX-166 acts by broadly inhibiting multiple caspases, thereby blocking both the
apoptotic pathway (preventing lymphocyte cell death) and the inflammatory pathway (reducing the
production of mature IL-1f and IL-18) [4] [1] [5].

Interpretation and Context

¢ The term "excellent toxicity profile" in the available literature primarily indicates that in the context
of these specific animal studies, the compound was well-tolerated at the efficacious doses and
showed no overt, treatment-limiting toxicities [2] [3].

e ltis crucial to note that this does not constitute a full, regulatory-grade toxicological
assessment. A complete profile would typically include data from repeated-dose toxicity studies,
genotoxicity assays, cardiovascular safety pharmacology (e.g., hERG channel binding), and detailed
histopathology.

e The search results do not provide comparative quantitative toxicity data (e.g., LDso, NOAEL) between
VX-166 and other caspase inhibitors like emricasan (IDN-6556) [4] [6] or VX-765 (Belnhacasan) [4],
making a direct and comprehensive comparison in a guide challenging with the current information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. VX-166: a novel potent small molecule caspase inhibitor as a ... [pmc.ncbi.nlm.nih.gov]
2. VX-166, a novel potent small molecule caspase inhibitor, ... [pmc.ncbi.nlm.nih.gov]

3. VX-166, a novel potent small molecule caspase inhibitor, as a promising new treatment for sepsis |

Critical Care [link.springer.com]

4. Along way to go: caspase inhibitors in clinical use - PMC [pmc.ncbi.nlm.nih.gov]
5. Caspases in metabolic disease and their therapeutic ... [nature.com]

6. An Update on Efficacy and Safety of Emerging Hepatic ... [xiahepublishing.com]

To cite this document: Smolecule. [VX-166 safety and toxicity profile assessment]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548200#vx-166-safety-and-toxicity-

profile-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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